Cas no 2034527-53-0 ((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone)

• Product Name: (3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone
• CAS No: 2034527-53-0
• MF: C₁₇H₂₁F₃N₂O₂
• MW: 342.356055021286
• CID: 5337331
• Update Time: 2025-05-21

(3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(4-methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone
• [3-(4-methoxypiperidin-1-yl)azetidin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• (3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone

• Inchi： 1S/C17H21F3N2O2/c1-24-15-6-8-21(9-7-15)14-10-22(11-14)16(23)12-2-4-13(5-3-12)17(18,19)20/h2-5,14-15H,6-11H2,1H3
• InChI Key： NDFUAUGOVZBZND-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CC(C1)N1CCC(CC1)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 436
• XLogP3: 2.6
• Topological Polar Surface Area: 32.8

Additional information on (3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone

Research Briefing on (3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone (CAS: 2034527-53-0)

The compound (3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone (CAS: 2034527-53-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of (3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have resulted in a more efficient and scalable synthesis route, which is crucial for future preclinical and clinical studies.

Pharmacological evaluations of (3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone have revealed its promising activity as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits high affinity and selectivity for certain receptors, suggesting its potential use in treating neurological disorders. Additionally, in vivo studies have demonstrated favorable pharmacokinetic properties, including good bioavailability and metabolic stability, which are essential for further drug development.

One of the most notable findings is the compound's potential application in the treatment of neurodegenerative diseases. Researchers have observed that (3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone can cross the blood-brain barrier and exert neuroprotective effects in animal models. These findings open new avenues for the development of novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

Despite these promising results, challenges remain in the development of (3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone as a therapeutic agent. Further studies are needed to fully elucidate its mechanism of action, optimize its pharmacological profile, and assess its safety and efficacy in human trials. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, (3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone (CAS: 2034527-53-0) represents a promising candidate for drug development, with potential applications in neurological disorders. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and addressing the unmet medical needs in this field.